Cas no 54906-23-9 (spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one Hydrochloride)

• Product Name: spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one Hydrochloride
• CAS No: 54906-23-9
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD22123361
• CID: 1074343
• PubChem ID: 73553882
• Update Time: 2025-05-24

spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride
• Spiro[1,3-benzoxazine-2,4'-piperidin]-4(3H)-one hydrochloride
• spiro[3H-1,3-benzoxazine-2,4'-piperidine]-4-one;hydrochloride
• 54906-23-9
• ALBB-020191
• MFCD22123361
• spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one Hydrochloride

• MDL： MFCD22123361
• Inchi： 1S/C12H14N2O2.ClH/c15-11-9-3-1-2-4-10(9)16-12(14-11)5-7-13-8-6-12;/h1-4,13H,5-8H2,(H,14,15);1H
• InChI Key： OVJZQOAKJRQOOM-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C(NC21CCNCC2)=O

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one Hydrochloride

Spiro1,3-Benzoxazine-2,4'-Piperidin-4(3H)-One Hydrochloride: A Comprehensive Overview

The compound with CAS No. 54906-23-9, known as spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a benzoxazine ring system with a piperidine moiety. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for various applications in drug discovery and development.

Recent advancements in synthetic methodologies have enabled researchers to explore the synthesis of spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one hydrochloride with greater precision and efficiency. The spirocyclic architecture of this compound is particularly intriguing due to its potential to exhibit unique pharmacokinetic properties. Studies have shown that the spirocyclic arrangement can influence the compound's bioavailability and metabolic stability, making it a promising candidate for drug delivery systems.

The structural complexity of spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one hydrochloride has also led to its investigation in medicinal chemistry. Researchers have reported that this compound exhibits potent biological activity across multiple therapeutic areas. For instance, preclinical studies have demonstrated its efficacy as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as anxiety and depression.

In addition to its pharmacological significance, the synthesis of spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one hydrochloride has been optimized through advanced catalytic techniques. The use of transition metal catalysts has significantly improved the yield and purity of the compound during the spirocyclization process. These advancements not only enhance the scalability of production but also contribute to the cost-effectiveness of manufacturing this compound for research purposes.

The hydrochloride salt form of this compound plays a crucial role in stabilizing its structure and ensuring optimal solubility in aqueous solutions. This property is particularly advantageous in formulation development for pharmaceutical applications. Researchers have explored various dosage forms incorporating this compound, including tablets, capsules, and injectable solutions, with promising results in terms of drug delivery efficiency.

Furthermore, recent studies have highlighted the potential of spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one hydrochloride as a lead compound for developing novel anti-inflammatory agents. Its ability to inhibit pro-inflammatory cytokines has been validated in vitro and in vivo models, suggesting its potential utility in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The integration of computational chemistry tools has also facilitated a deeper understanding of the molecular interactions involving spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one hydrochloride. Molecular docking studies have revealed key binding motifs that contribute to its biological activity. These insights are invaluable for guiding further optimization efforts aimed at enhancing its therapeutic potential while minimizing off-target effects.

In conclusion, CAS No. 54906-23-9 represents a cutting-edge chemical entity with significant implications for drug discovery and development. The unique structural features of spiro1,3-benzoxazine-2,4'-piperidin-4(3H)-one hydrochloride, combined with its promising biological profile and advanced synthetic methodologies, position it as a key player in the pursuit of innovative therapeutic solutions.